Cas no 112515-43-2 (Methanone,(6-hydroxy-1H-indol-3-yl)[5-(1H-indol-3-yl)-1H-imidazol-2-yl]-)

• Product Name: Methanone,(6-hydroxy-1H-indol-3-yl)[5-(1H-indol-3-yl)-1H-imidazol-2-yl]-
• CAS No: 112515-43-2
• MF: C₂₀H₁₄N₄O₂
• MW: 342.35076379776
• CID: 199405
• PubChem ID: 72457
• Update Time: 2025-04-19

Methanone,(6-hydroxy-1H-indol-3-yl)[5-(1H-indol-3-yl)-1H-imidazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,(6-hydroxy-1H-indol-3-yl)[5-(1H-indol-3-yl)-1H-imidazol-2-yl]-
• (6-Hydroxy-1H-indol-3-yl)[4-(1H-indol-3-yl)-1H-imidazol-2-yl]meth anone
• topsentin
• (6-hydroxy-1H-indol-3-yl)[5-(1H-indol-3-yl)-1H-imidazol-2-yl]methanone
• Methanone, (6-hydroxy-1H-indol-3-yl)(4-(1H-indol-3-yl)-1H-imidazol-2-yl)-
• Topsentine B 1
• Topsentin B-1
• Topsentine B-1
• 3-[[5-(1H-Indole-3-yl)-1H-imidazole-2-yl]carbonyl]-1H-indole-6-ol
• 4-(1H-Indol-3-yl)-2-[(6-hydroxy-1H-indol-3-yl)carbonyl]-1H-imidazole
• (6-Hydroxy-1H-indol-3-yl)[4-(1H-indol-3-yl)-1H-imidazol-2-yl]methanone
• TVPNFKRGOFJQOO-UHFFFAOYSA-N
• (6-hydroxy-1H-indol-3-yl)-[5-(1H-indol-3-yl)-1H-imidazol-2-yl]methanone
• Topsentin B1
• (6-hydroxy-1H-indol-3-yl)-[4-(1H-indol-3-yl)-1H-imidazol-2-yl]methanone
• DTXSID30150087
• (6-Hydroxy-1H-indol-3-yl)-[5-(1H-indol-3-yl)-1H-imidazol-2-yl]-methanone
• 112515-43-2
• Methanone, (6-hydroxy-1H-indol-3-yl)[5-(1H-indol-3-yl)-1H-imidazol-2-yl]-
• BDBM50287721
• CHEMBL303282
• 6-Hydroxy-3-[(4-indol-3-ylimidazol-2-yl)carbonyl]indole
• UDN7ZE867Z
• SCHEMBL19235593

• Inchi： 1S/C20H14N4O2/c25-11-5-6-13-15(9-22-17(13)7-11)19(26)20-23-10-18(24-20)14-8-21-16-4-2-1-3-12(14)16/h1-10,21-22,25H,(H,23,24)
• InChI Key： TVPNFKRGOFJQOO-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=C(C2=CNC3C=CC=CC2=3)N1)C1=CNC2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 342.11182
• Monoisotopic Mass: 342.111676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• XLogP3: 3.3

Experimental Properties

• Density: 1.503
• Boiling Point: 789.6°Cat760mmHg
• Flash Point: 431.3°C
• Refractive Index: 1.825
• PSA: 97.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives